(Z)-7-((dimethylamino)methyl)-6-hydroxy-2-((3-methylthiophen-2-yl)methylene)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-7-[(dimethylamino)methyl]-6-hydroxy-2-[(3-methylthiophen-2-yl)methylidene]-1-benzofuran-3-one
• InChI: InChI=1S/C17H17NO3S/c1-10-6-7-22-15(10)8-14-16(20)11-4-5-13(19)12(9-18(2)3)17(11)21-14/h4-8,19H,9H2,1-3H3/b14-8-
• InChI Key: FCPXYZIXJQYMOE-ZSOIEALJSA-N
• Canonical SMILES: CC1=C(SC=C1)C=C2C(=O)C3=C(O2)C(=C(C=C3)O)CN(C)C
• Isomeric SMILES: CC1=C(SC=C1)/C=C\2/C(=O)C3=C(O2)C(=C(C=C3)O)CN(C)C
• Molecular Formula: C17H17NO3S
• Molecular Weight: 315.4 g/mol

Description

(Z)-7-((dimethylamino)methyl)-6-hydroxy-2-((3-methylthiophen-2-yl)methylene)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C17H17NO3S and its molecular weight is 315.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Fluorescence Properties

A study involving aurone derivatives, which share structural similarities with the specified compound, explored their synthesis, crystal structure, and optical properties. These compounds, including variations with dimethylamino groups, were synthesized through the cyclization of 2'-hydroxychalcones. Their two-photon excited fluorescence properties were examined, demonstrating significant potential for applications in materials science and optical imaging due to strong yellow-green fluorescence under specific conditions (Ma et al., 2013).

Chemical Transformations and Biodegradation

Research on dimethylbenzothiophenes, which are structurally related to the methylthiophene component of the specified compound, provides insights into their microbial degradation. This study outlines the pathways and metabolites involved in the biotransformation of these compounds, offering a basis for understanding the environmental fate and biodegradation of related sulfur heterocycles (Kropp et al., 1996).

Photophysical Studies

Investigations into the photorelease of HCl from compounds structurally akin to the specified molecule revealed insights into photophysical mechanisms. These studies contribute to the understanding of photoinduced reactions and have implications for the design of photoresponsive materials (Pelliccioli et al., 2001).

Organic Synthesis and Reactions

The reactivity of organozinc compounds with dimethylaminoethanol was examined, shedding light on elimination reactions and the formation of trimeric and tetrameric products. Such studies are crucial for advancing synthetic methodologies in organic chemistry (Coates & Ridley, 1966).

Catalytic and Spectral Studies

In situ FTIR studies of methanol and dimethyl ether in ZSM-5 zeolites, involving dimethyl groups, reveal details about the formation of methoxy species and their role in hydrocarbon formation. This research is relevant for catalysis and the development of new materials for chemical transformations (Forester & Howe, 1987).